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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B15546263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aggregation number of Brij 35

micelles, a critical parameter for applications in research, pharmaceuticals, and drug delivery.

Brij 35, a non-ionic surfactant also known as polyoxyethylene (23) lauryl ether, is widely used

for its ability to form stable micelles that can solubilize hydrophobic molecules. Understanding

the aggregation number—the average number of surfactant monomers that associate to form a

single micelle—is essential for controlling the size, shape, and functional properties of these

colloidal structures.

Quantitative Data on Brij 35 Micelle Aggregation
The aggregation number of Brij 35 micelles is influenced by various factors, including

concentration and temperature. The following tables summarize key physicochemical

properties and experimentally determined aggregation numbers under different conditions.
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Property Value Reference

Full Name
Polyoxyethylene (23) lauryl

ether
[1]

Synonym Aldosperse L 9, C12E23 [1]

CAS Number 9002-92-0 [1]

Molecular Weight ~1198 g/mol (average) [1]

Critical Micelle Concentration

(CMC)
0.09 mM (in aqueous solution) [2]

General Aggregation Number

Range
24 - 40 [2]

Cloud Point > 100 °C [2]

Hydrophilic-Lipophilic Balance

(HLB)
16.9 [1]

Table 1: General Physicochemical Properties of Brij 35. This table provides an overview of the

fundamental properties of the Brij 35 surfactant.

Concentration (g/L) Temperature (°C)
Mean Aggregation Number
(Nagg)

5 20 34

200 60 64

Table 2: Influence of Concentration and Temperature on the Aggregation Number of Brij 35

Micelles. This data, derived from small-angle neutron scattering (SANS) experiments,

illustrates the significant impact of environmental conditions on micelle size.[3] As both

concentration and temperature increase, the mean aggregation number of Brij 35 micelles has

been shown to substantially increase.[3]
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Experimental Protocols for Determining
Aggregation Number
The determination of micelle aggregation number is crucial for characterizing surfactant

systems. The following are detailed methodologies for three common experimental techniques.

Steady-State Fluorescence Quenching
This method relies on the quenching of a fluorescent probe molecule solubilized within the

micelles by a quencher molecule. The quenching kinetics are dependent on the distribution of

the quencher among the micelles, which in turn is related to the micelle concentration and

aggregation number.

Experimental Workflow:
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Sample Preparation

Fluorescence Measurement

Data Analysis

Prepare stock solutions of Brij 35, fluorescent probe (e.g., pyrene), and quencher (e.g., cetylpyridinium chloride) in the desired buffer.

Prepare a series of solutions with a constant concentration of Brij 35 (above CMC) and the fluorescent probe.

Add varying concentrations of the quencher to these solutions.

Equilibrate the samples at the desired temperature.

Proceed to measurement

Measure the steady-state fluorescence intensity of the probe in each sample using a spectrofluorometer.

Plot the natural logarithm of the ratio of fluorescence intensities in the absence and presence of the quencher (ln(I₀/I)) versus the quencher concentration.

Proceed to analysis

Determine the micelle concentration from the slope of the linear portion of the plot using the Poisson quenching model.

Calculate the aggregation number (Nagg) using the formula: Nagg = ([Surfactant] - CMC) / [Micelle]

Click to download full resolution via product page

Caption: Workflow for determining micelle aggregation number using fluorescence quenching.
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Static Light Scattering (SLS)
SLS measures the time-averaged intensity of scattered light from a solution containing

micelles. The intensity of the scattered light is proportional to the molar mass of the scattering

particles, allowing for the determination of the micelle's molecular weight and, consequently, its

aggregation number.
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Sample Preparation & Refractometry

Light Scattering Measurement

Data Analysis

Prepare a series of Brij 35 solutions at different concentrations above the CMC in a filtered, dust-free solvent.

Measure the refractive index increment (dn/dc) of the Brij 35 solution with respect to the solvent using a differential refractometer.

Place each sample in the light scattering instrument and equilibrate to the desired temperature.

Proceed to measurement

Measure the intensity of scattered light at a specific angle (typically 90°) for each concentration.

Construct a Debye plot of Kc/Rθ versus concentration, where K is an optical constant and Rθ is the Rayleigh ratio.

Proceed to analysis

Perform a linear fit to the data and extrapolate to zero concentration to obtain the reciprocal of the weight-average molar mass (1/Mw) of the micelles from the intercept.

Calculate the aggregation number (Nagg) by dividing the molar mass of the micelle by the molar mass of a single Brij 35 monomer.
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Caption: Workflow for determining micelle aggregation number using static light scattering.
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Small-Angle Neutron Scattering (SANS)
SANS is a powerful technique that provides detailed information about the size, shape, and

internal structure of micelles in solution. By analyzing the scattering pattern of neutrons from

the sample, one can determine the aggregation number and other structural parameters.
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Sample Preparation

SANS Measurement

Data Analysis

Prepare solutions of Brij 35 in a deuterated solvent (e.g., D₂O) at various concentrations.

Transfer the samples into quartz cells suitable for SANS measurements.

Place the sample in the SANS instrument and expose it to a monochromatic neutron beam.

Proceed to measurement

Measure the scattered neutron intensity as a function of the scattering vector, Q.

Correct the raw scattering data for background and solvent scattering.

Proceed to analysis

Fit the scattering data to a suitable model for micellar form factor and structure factor.

Extract the aggregation number and other structural parameters (e.g., core radius, shell thickness) from the model fit.
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Caption: Workflow for determining micelle aggregation number using SANS.
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Factors Influencing Brij 35 Micellization
The formation and properties of Brij 35 micelles are governed by a delicate balance of

hydrophobic and hydrophilic interactions. Several factors can influence this equilibrium and,

consequently, the aggregation number.

Micellization Process

Influencing Factors

Effects on Aggregation Number (Nagg)

Brij 35 Monomers

Brij 35 Micelle

[Surfactant] > CMC Dilution

Aggregation Number (Nagg)

Temperature Concentration Additives (e.g., salts, co-solvents)
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Caption: Factors influencing the aggregation number of Brij 35 micelles.

An increase in temperature generally leads to a larger aggregation number for non-ionic

surfactants like Brij 35, as it can enhance the hydrophobicity of the ethylene oxide chains.[3]

Similarly, higher surfactant concentrations above the CMC can also promote the formation of

larger micelles.[3] The presence of additives such as salts can alter the solvent quality and

ionic strength, thereby affecting the hydrophilic-lipophilic balance and influencing the micelle

size.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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